(S)-5-Azaspiro[2.4]heptan-7-amine

• IUPAC Name: (7S)-5-azaspiro[2.4]heptan-7-amine
• InChI: InChI=1S/C6H12N2/c7-5-3-8-4-6(5)1-2-6/h5,8H,1-4,7H2/t5-/m1/s1
• InChI Key: VBTBUCYRQSUCCE-RXMQYKEDSA-N
• Canonical SMILES: C1CC12CNCC2N
• Isomeric SMILES: C1CC12CNC[C@H]2N
• Molecular Formula: C6H12N2
• DSSTOX Substance ID: DTXSID20473954
• Molecular Weight: 112.17 g/mol
• CAS RN: 129306-12-3

Description

Amines are a class of organic compounds derived from ammonia (NH3) by replacement of one or more hydrogen atoms by organic groups. They are involved in the construction of amino acids, pharmaceuticals, and in processes such as the purification of natural gas.

Synthesis Analysis

Amines can be synthesized through various methods. One common method is alkylation, where primary, secondary, and tertiary amines can be alkylated by reaction with a primary alkyl halide. Another method involves the use of transaminases, enzymes that transfer an amino group from an amino donor to an amino acceptor.

Molecular Structure Analysis

The structure of amines is similar to that of ammonia, being sp3-hybridized with the nitrogen atom having a lone pair of electrons. The presence of this lone pair means that amines can act as bases and nucleophiles.

Chemical Reactions Analysis

Amines can undergo a variety of reactions. They can be alkylated by reaction with a primary alkyl halide. Primary and secondary amines can also be acylated by nucleophilic acyl substitution reaction with an acid chloride or an acid anhydride to yield an amide.

Physical And Chemical Properties Analysis

Amines generally have a fish-like odor and exhibit alkaline properties. Their physical and chemical properties can vary widely depending on their structure and the nature of the organic groups attached to the nitrogen atom.

Scientific Research Applications

Pharmaceuticals Synthesis

Amines like (S)-5-Azaspiro[2.4]heptan-7-amine are fundamental in the synthesis of pharmaceutical compounds. They often serve as key intermediates in the production of drugs due to their nucleophilicity and basicity. .

Material Science

The unique electronic and optical properties of amines make them suitable for the development of new materials. .

Mechanism of Action

The mechanism of action of amines can vary widely depending on their structure and the context in which they are used. For example, sympathomimetic amines mimic the actions of epinephrine and norepinephrine.

Safety and Hazards

Exposure to certain amines can cause health issues. For example, various amines such as triethylamine and N,N-dimethylethylamine have been reported to cause glaucopsia in workers employed in certain industries.

Future Directions

The future directions of research and development involving amines are vast and varied, given the wide range of applications of these compounds. They are used in the production of pharmaceuticals, in gas treatment, in the manufacture of rubber, and in many other areas.